Cas no 2137538-13-5 (5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol)

5-[(4-Bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring a pyrazole core linked to a tetrahydropyridine moiety. This structure offers versatility as a synthetic intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The presence of both bromo and hydroxyl functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound’s stability and purity are critical for reproducible results in research settings. Its utility lies in facilitating the synthesis of complex pharmacophores, particularly in the exploration of kinase inhibitors or CNS-targeted agents.
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol structure
2137538-13-5 structure
Product Name:5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2137538-13-5
MF:C10H14BrN3O
MW:272.141661167145
CID:5921230
PubChem ID:165456180
Update Time:2025-06-25

5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
    • 2137538-13-5
    • EN300-742938
    • Inchi: 1S/C10H14BrN3O/c1-14-10(9(11)6-13-14)3-7-2-8(15)5-12-4-7/h2,6,8,12,15H,3-5H2,1H3
    • InChI Key: SMPMGACNXCTLHH-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C)C=1CC1=CC(CNC1)O

Computed Properties

  • Exact Mass: 271.03202g/mol
  • Monoisotopic Mass: 271.03202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 50.1Ų

5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742938-1.0g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
1.0g
$2083.0 2024-05-24
Enamine
EN300-742938-0.05g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
0.05g
$1750.0 2024-05-24
Enamine
EN300-742938-0.1g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
0.1g
$1834.0 2024-05-24
Enamine
EN300-742938-0.25g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
0.25g
$1917.0 2024-05-24
Enamine
EN300-742938-0.5g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
0.5g
$2000.0 2024-05-24
Enamine
EN300-742938-2.5g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
2.5g
$4084.0 2024-05-24
Enamine
EN300-742938-5.0g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
5.0g
$6043.0 2024-05-24
Enamine
EN300-742938-10.0g
5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol
2137538-13-5 95%
10.0g
$8961.0 2024-05-24

Additional information on 5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol

5-[(4-Bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol: A Comprehensive Overview

5-[(4-Bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol, commonly referred to by its CAS number CAS No. 2137538-13-5, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of 5-[(4-bromo-1-methyl-1H-pyrazol-5-yl)methyl]-1,2,3,6-tetrahydropyridin-3-ol consists of a tetrahydropyridine ring system substituted with a pyrazole moiety at the 5-position. The pyrazole ring is further substituted with a bromine atom at the 4-position and a methyl group at the 1-position, while the tetrahydropyridine ring contains a hydroxyl group at the 3-position. This combination of functional groups provides the compound with versatile reactivity and bioavailability.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its tetrahydropyridine core is known to exhibit calcium channel blocking activity, which makes it a valuable intermediate in the development of cardiovascular drugs. Additionally, the pyrazole moiety is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's solubility and bioavailability.

The synthesis of CAS No. 2137538-13 involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by its substitution with bromine and methyl groups. The subsequent coupling reaction with the tetrahydropyridine derivative is carried out under specific conditions to ensure high yield and purity. Researchers have explored various synthetic pathways to optimize this process, including microwave-assisted synthesis and catalytic methods.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its role as an intermediate in drug discovery has been validated by recent studies that demonstrate its ability to modulate ion channels and receptors.

The latest research on 5-(4-bromo-pyrazolylmethyl)-tetrahydropyridinol has focused on its use in green chemistry applications. Scientists have explored its potential as a catalyst in organic reactions, particularly in asymmetric synthesis and polymerization processes. These findings underscore its versatility beyond traditional pharmaceutical applications.

In conclusion, CAS No. 2137538 represents a significant advancement in organic chemistry due to its unique structure and diverse applications. Its role as an intermediate in drug development and material science highlights its importance in contemporary research. As new studies continue to emerge, this compound is expected to pave the way for innovative solutions in various scientific domains.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd